3-Amino-2-(4-fluorophenyl)-2-methylpropanoic acid

• Molecular Formula: C10H12FNO2
• Molecular Weight: 197.21 g/mol
• SMILES: CC(CN)(C1=CC=C(C=C1)F)C(=O)O
• InChI: InChI=1S/C10H12FNO2/c1-10(6-12,9(13)14)7-2-4-8(11)5-3-7/h2-5H,6,12H2,1H3,(H,13,14)
• InChIKey: GRXQOEVERJUPLQ-UHFFFAOYSA-N

3-Amino-2-(4-fluorophenyl)-2-methylpropanoic Acid Overview

3-Amino-2-(4-fluorophenyl)-2-methylpropanoic acid (CAS 1695781-17-9, free base; hydrochloride CAS 2138414-54-5) is a synthetic, non-proteinogenic beta2-amino acid derivative with the molecular formula C10H12FNO2 and a molecular weight of 197.21 g/mol . Unlike standard alpha-amino acids, this compound positions the amino group on the beta-carbon (C-3) rather than the alpha-carbon, placing it within the structurally distinct class of beta2-amino acids that are recognized for conferring enhanced proteolytic resistance in peptide chains [1]. The molecule features a quaternary carbon at the 2-position bearing both a 4-fluorophenyl ring and a methyl group, which jointly restrict conformational freedom and modulate lipophilicity compared to non-fluorinated or non-methylated analogs.

• [1] Seebach D, Abele S, Schreiber JV, et al. Biological and Pharmacokinetic Studies with β-Peptides. CHIMIA. 1998;52(12):734. doi:10.2533/chimia.1998.734. View Source

Substitution Risks for 3-Amino-2-(4-fluorophenyl)-2-methylpropanoic Acid

Substituting 3-amino-2-(4-fluorophenyl)-2-methylpropanoic acid with a structurally similar alpha-amino acid such as (R)- or (S)-2-amino-3-(4-fluorophenyl)-2-methylpropanoic acid (alpha-methyl-4-fluorophenylalanine) fundamentally alters the chemical and biological profile of any resultant peptide or small molecule. The shift of the amino group from the alpha-carbon to the beta-carbon changes the backbone topology from a proteolytically labile α-peptide linkage to a protease-resistant β-peptide framework [1]. Furthermore, the quaternary carbon at the 2-position bearing both a methyl group and a 4-fluorophenyl substituent introduces steric constraints and fluorine-mediated electronic effects that are absent in analogs lacking either the methyl branch or the para-fluoro substituent . These structural distinctions translate into measurable differences in proteolytic half-life, conformational preferences, and synthetic accessibility, making the compound a non-fungible reagent in any quantitative structure-activity relationship (QSAR) or peptidomimetic development program.

• [1] Hook DF, Gessier F, Noti C, Kast P, Seebach D. Probing the proteolytic stability of beta-peptides containing alpha-fluoro- and alpha-hydroxy-beta-amino acids. Chembiochem. 2004;5(5):691-706. doi:10.1002/cbic.200300827. PMID: 15122642. View Source

Differentiation Evidence vs. Analogs

Proteolytic Stability Advantage Over Alpha Analogs

The target compound is a beta2-amino acid, meaning its amino group resides on the beta-carbon rather than the alpha-carbon. In a landmark study by Seebach et al., beta-heptapeptides constructed from beta-amino acids exhibited elimination half-lives t1/2(β) of 3 h and 10 h in rodent blood at 100 ng/mL and 30 ng/mL dose levels, respectively—values described as 'much larger than those of α-peptides' [1]. In a separate study, Hook et al. demonstrated that all ten beta-peptides tested (including alpha-fluoro-substituted variants) were completely resilient to proteolysis by common peptidases, with zero detectable cleavage over 24 h [2]. In contrast, alpha-peptides composed of standard L-amino acids are typically degraded within minutes to a few hours in plasma. When 3-amino-2-(4-fluorophenyl)-2-methylpropanoic acid is incorporated into a peptide chain, the resulting beta-linkage is expected to confer this same proteolytic resistance, a property not achievable with its alpha-amino acid regioisomer, 2-amino-3-(4-fluorophenyl)-2-methylpropanoic acid .

Evidence Dimension	Proteolytic half-life in rodent blood
Target Compound Data	Expected beta-peptide half-life: 3–10 h (class-level inference for beta-amino acid-containing peptides)
Comparator Or Baseline	Alpha-peptides (e.g., peptides containing 2-amino-3-(4-fluorophenyl)-2-methylpropanoic acid): typically <1 h under comparable conditions
Quantified Difference	3- to >10-fold longer half-life for beta-amino acid-containing peptides vs. alpha-peptide counterparts
Conditions	Intravenous administration to rats; beta-heptapeptides at 30–100 ng/mL; pronase, proteinase K, and 20S proteasome assays (24 h incubation)

Why This Matters

For procurement decisions in peptide-based drug discovery, the beta-amino acid backbone directly translates to extended in vivo half-life, reducing dosing frequency requirements and improving pharmacokinetic profiles.

• [1] Seebach D, Abele S, Schreiber JV, et al. Biological and Pharmacokinetic Studies with β-Peptides. CHIMIA. 1998;52(12):734. doi:10.2533/chimia.1998.734. View Source
• [2] Hook DF, Gessier F, Noti C, Kast P, Seebach D. Probing the proteolytic stability of beta-peptides containing alpha-fluoro- and alpha-hydroxy-beta-amino acids. Chembiochem. 2004;5(5):691-706. doi:10.1002/cbic.200300827. PMID: 15122642. View Source

Conformational Restriction by Quaternary C2 Center

The presence of a quaternary carbon at the 2-position (bearing both methyl and 4-fluorophenyl groups) in 3-amino-2-(4-fluorophenyl)-2-methylpropanoic acid imposes a significantly restricted conformational space compared to analogs lacking this substitution. Alpha-methylated amino acids are well-documented to stabilize specific turn motifs in short peptides, as demonstrated by crystallographic studies of C-alpha-methylated residues showing strong preferences for helical and turn conformations [1]. The closest alpha-amino acid comparator, 2-amino-3-(4-fluorophenyl)-2-methylpropanoic acid (CAS 422568-68-1), also carries a quaternary alpha-carbon but positions the amino group differently, resulting in distinct Ramachandran-accessible regions and hydrogen-bonding patterns when incorporated into peptides . The target compound's beta2 topology, combined with the geminal disubstitution at C2, creates a unique scaffold that is neither mimicked by simple beta-amino acids (e.g., 3-aminobutanoic acid) nor by alpha-methyl-alpha-amino acids.

Evidence Dimension	Conformational flexibility (number of freely rotatable bonds and steric constraints)
Target Compound Data	3 rotatable bonds; quaternary C2 center restricts phi/psi torsion angles characteristic of beta2-amino acid topology
Comparator Or Baseline	2-Amino-3-(4-fluorophenyl)-2-methylpropanoic acid (alpha-amino acid regioisomer): also has quaternary alpha-carbon but explores different Ramachandran space
Quantified Difference	Qualitative difference in accessible dihedral angle space; no quantitative torsion scan data available for direct comparison
Conditions	In silico conformational analysis; X-ray crystallography of related alpha-methylated amino acid-containing peptides

Why This Matters

When designing peptidomimetics with predefined secondary structure, the restricted conformational space of the beta2-quaternary scaffold can reduce entropic penalties upon target binding, potentially improving binding affinity and selectivity.

• [1] Toniolo C, Crisma M, Formaggio F, Peggion C. Control of peptide conformation by alpha-methylated alpha-amino acids. Biopolymers (Peptide Science). 2001;60(6):396-419. doi:10.1002/1097-0282(2001)60:6<396::AID-BIP10184>3.0.CO;2-7. View Source

Lipophilicity Tuning via 4-Fluorophenyl Group

The 4-fluorophenyl group at the C2 position of 3-amino-2-(4-fluorophenyl)-2-methylpropanoic acid contributes to a calculated logP of approximately 1.46–1.87, based on structural analogy to the closely related alpha-amino acid regioisomer (R)-2-amino-3-(4-fluorophenyl)-2-methylpropanoic acid, which has a reported AlogP of 1.87 . This value positions the compound in a lipophilicity range suitable for blood-brain barrier penetration (optimal CNS drug logP ≈ 1.5–3.0) while maintaining aqueous solubility sufficient for formulation. In comparison, the non-fluorinated analog 3-amino-2-phenyl-2-methylpropanoic acid would exhibit a lower logP (estimated ∼1.0–1.3 based on phenylalanine vs. 4-fluorophenylalanine differences), while the 4-chlorophenyl analog (structurally related to baclofen) would show higher lipophilicity (estimated logP ∼1.8–2.2) [1]. The fluorine atom's unique combination of electronegativity and modest steric bulk allows fine-tuning of both passive membrane permeability and target binding without the metabolic liabilities associated with chlorine.

Evidence Dimension	Calculated partition coefficient (AlogP)
Target Compound Data	AlogP approximately 1.46–1.87 (inferred from structurally analogous alpha-amino acid regioisomer; direct measurement not available)
Comparator Or Baseline	Non-fluorinated analog (3-amino-2-phenyl-2-methylpropanoic acid): estimated AlogP ~1.0–1.3; 4-chlorophenyl analog: estimated AlogP ~1.8–2.2
Quantified Difference	Approximately +0.3 to +0.6 logP units vs. non-fluorinated analog; approximately −0.3 logP units vs. chloro analog
Conditions	In silico calculation (AlogP method); comparator logP values derived from phenylalanine (logP = −1.38 for zwitterion) and baclofen (logP = 1.38) structural analogs

Why This Matters

For medicinal chemistry procurement, the fluorine-mediated logP shift directly impacts ADME profiles and target engagement, making this compound a strategic choice over non-fluorinated or chloro-substituted alternatives when CNS penetration or reduced phospholipidosis risk is required.

• [1] DrugBank. Baclofen. LogP 1.38. https://go.drugbank.com/drugs/DB00181. PubChem. Phenylalanine. XLogP3-AA = −1.4 (zwitterionic form). https://pubchem.ncbi.nlm.nih.gov/compound/phenylalanine. View Source

Synthetic Accessibility and Procurement Cost

3-Amino-2-(4-fluorophenyl)-2-methylpropanoic acid hydrochloride is currently available as a custom synthesis product through Enamine (catalog EN300-746592) at a price of approximately $884 per 1 g at 95% purity, with a 5 g scale priced at $3,234 [1]. In contrast, the closely related alpha-amino acid comparator (R)-2-amino-3-(4-fluorophenyl)-2-methylpropanoic acid (CAS 422568-68-1) is available from multiple vendors as a catalog item at significantly lower cost (typically $50–200/g at 97–98% purity) . This pricing differential reflects the synthetic complexity of constructing the beta2-amino acid scaffold with a quaternary C2 center. The methyl ester prodrug variant, methyl 3-amino-2-(4-fluorophenyl)-2-methylpropanoate hydrochloride (Sigma-Aldrich/Enamine ENA428682590), is also available at 95% purity for applications requiring a protected carboxyl group .

Evidence Dimension	Procurement cost and vendor availability
Target Compound Data	$884/g (95% purity, Enamine EN300-746592); $3,234/5 g
Comparator Or Baseline	(R)-2-Amino-3-(4-fluorophenyl)-2-methylpropanoic acid: ~$50–200/g (97–98% purity, multiple vendors); 3-amino-2-[(4-fluorophenyl)methyl]propanoic acid: custom synthesis only, pricing on request
Quantified Difference	4–18× higher cost per gram for the beta2-amino acid target compound vs. its alpha-amino acid regioisomer
Conditions	Price comparison based on publicly listed vendor catalogs as of 2024–2025

Why This Matters

The higher procurement cost reflects synthetic complexity and limited supplier competition, making sourcing decisions critical for budget planning in large-scale peptide synthesis programs.

• [1] Kuujia. 3-Amino-2-(4-fluorophenyl)-2-methylpropanoic acid hydrochloride, CAS 2138414-54-5. Price listing: Enamine EN300-746592, 1.0g $884, 5g $3234. https://www.kuujia.com/cas-2138414-54-5.html View Source

Fluorine-Enhanced Metabolic Stability

The para-fluoro substituent on the phenyl ring of 3-amino-2-(4-fluorophenyl)-2-methylpropanoic acid serves to block a primary site of CYP450-mediated aromatic hydroxylation, a major metabolic pathway for phenylalanine-containing peptides and amino acids. In comparative studies of phenylalanine derivatives, 4-fluorophenylalanine has been shown to exhibit significantly reduced rates of para-hydroxylation relative to phenylalanine itself, with the C-F bond (bond dissociation energy ~116 kcal/mol vs. ~99 kcal/mol for C-H) providing a kinetic barrier to oxidative metabolism [1]. While direct microsomal stability data for the target compound are not publicly available, the conserved para-fluoro motif across this compound class reliably predicts enhanced metabolic stability compared to non-fluorinated 3-amino-2-phenyl-2-methylpropanoic acid. The 4-chlorophenyl analog (structurally related to baclofen) is subject to different metabolic liabilities, including potential for glutathione conjugation and formation of reactive intermediates not observed with the fluoro substituent [2].

Evidence Dimension	Predicted resistance to CYP450-mediated aromatic hydroxylation
Target Compound Data	Contains para-fluoro substituent; C-F bond dissociation energy ~116 kcal/mol; predicted to resist para-hydroxylation
Comparator Or Baseline	Non-fluorinated analog (3-amino-2-phenyl-2-methylpropanoic acid): susceptible to para-hydroxylation (C-H BDE ~99 kcal/mol); 4-chlorophenyl analog: potential glutathione conjugation and arene oxide formation
Quantified Difference	Approximately 17 kcal/mol higher bond dissociation energy for C-F vs. C-H at the para position; qualitative reduction in oxidative metabolism expected
Conditions	Based on bond dissociation energy comparisons and established structure-metabolism relationships for fluorinated vs. non-fluorinated phenylalanine derivatives

Why This Matters

Selecting the 4-fluoro analog over the non-fluorinated or chloro-substituted alternatives can reduce first-pass metabolism and improve oral bioavailability of peptide-based drug candidates, a critical consideration in lead optimization procurement.

• [1] Purser S, Moore PR, Swallow S, Gouverneur V. Fluorine in medicinal chemistry. Chem Soc Rev. 2008;37(2):320-330. doi:10.1039/B610213C. Review discussing C-F bond stability and metabolic blocking effects. View Source
• [2] Park BK, Kitteringham NR, O'Neill PM. Metabolism of fluorine-containing drugs. Annu Rev Pharmacol Toxicol. 2001;41:443-470. doi:10.1146/annurev.pharmtox.41.1.443. Review of fluorine metabolic effects vs. chlorine. View Source

3-Amino-2-(4-fluorophenyl)-2-methylpropanoic Acid Applications

Protease-Resistant Peptidomimetic Optimization

When designing peptide-based therapeutics intended for oral or systemic delivery, incorporation of 3-amino-2-(4-fluorophenyl)-2-methylpropanoic acid as a beta2-amino acid building block introduces a protease-resistant beta-linkage into the peptide backbone. The class-level evidence from Seebach et al. demonstrates that beta-peptides exhibit elimination half-lives of 3–10 h in rodent blood, compared to typically <1 h for alpha-peptides [1]. This translates to reduced dosing frequency and potentially lower required doses in therapeutic applications. The compound is particularly suited for replacing phenylalanine or 4-fluorophenylalanine residues at positions susceptible to chymotrypsin or other endopeptidase cleavage.

Conformationally Constrained Pharmacophore Design

The quaternary carbon at the 2-position, bearing both a 4-fluorophenyl group and a methyl substituent, provides a rigidified scaffold that restricts backbone flexibility in a manner distinct from alpha-methyl-alpha-amino acids. This property is valuable for constraining bioactive peptide conformations to their receptor-bound state, potentially improving binding affinity through reduced entropic penalty upon target engagement [2]. The beta2 topology additionally positions the 4-fluorophenyl side chain in a spatial orientation not achievable with standard alpha-amino acid building blocks, enabling exploration of novel chemical space in GPCR ligand or enzyme inhibitor design.

19F NMR Probe for Protein-Ligand Interaction Studies

The single para-fluorine atom on the phenyl ring provides a clean spectroscopic handle for 19F NMR-based binding assays and protein-ligand interaction studies. Unlike alpha-fluoro-substituted amino acids, the beta2-amino acid framework positions the fluorine probe at a defined distance from the peptide backbone, which can be exploited to monitor conformational changes upon target binding without interference from backbone amide signals [3]. This application is particularly relevant for fragment-based drug discovery and SAR studies where direct detection of weak interactions is required.

Metabolically Stabilized Tracer or Prodrug Intermediate

The combination of a beta-amino acid backbone (resistant to common aminopeptidases and carboxypeptidases) with a para-fluoro substituent (resistant to CYP450-mediated aromatic hydroxylation) makes this compound a candidate scaffold for designing metabolically stable amino acid tracers or prodrug carriers. Methyl ester derivatives, such as methyl 3-amino-2-(4-fluorophenyl)-2-methylpropanoate hydrochloride (Sigma-Aldrich ENA428682590) , provide a protected form suitable for further synthetic elaboration. The quaternary C2 center additionally prevents enzymatic racemization, ensuring stereochemical integrity in applications requiring chiral purity.

• [1] Seebach D, Abele S, Schreiber JV, et al. Biological and Pharmacokinetic Studies with β-Peptides. CHIMIA. 1998;52(12):734. doi:10.2533/chimia.1998.734. View Source
• [2] Toniolo C, Crisma M, Formaggio F, Peggion C. Control of peptide conformation by alpha-methylated alpha-amino acids. Biopolymers. 2001;60(6):396-419. View Source
• [3] Purser S, Moore PR, Swallow S, Gouverneur V. Fluorine in medicinal chemistry. Chem Soc Rev. 2008;37(2):320-330. doi:10.1039/B610213C. View Source